An In-Depth Technical Guide to the Formation Mechanism of N-nitroso-desmethyl-diltiazem in Diltiazem Drug Substance
An In-Depth Technical Guide to the Formation Mechanism of N-nitroso-desmethyl-diltiazem in Diltiazem Drug Substance
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
The presence of N-nitroso compounds as impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers due to their potential carcinogenic properties. This technical guide provides a comprehensive overview of the formation mechanism of a specific nitrosamine (B1359907) impurity, N-nitroso-desmethyl-diltiazem, in the diltiazem (B1670644) drug substance. Diltiazem, a widely used calcium channel blocker, can undergo degradation to form desmethyl-diltiazem, a secondary amine that serves as a precursor to this nitrosamine. This document details the chemical pathways leading to the formation of N-nitroso-desmethyl-diltiazem, the critical role of nitrosating agents, and the influence of process parameters. Furthermore, it provides a detailed experimental protocol for the detection and quantification of this impurity and discusses effective mitigation strategies to ensure the safety and quality of diltiazem-containing drug products.
Introduction to N-nitroso-desmethyl-diltiazem
N-nitroso-desmethyl-diltiazem is a recognized genotoxic impurity that can be found in diltiazem hydrochloride drug products.[1][2] Its formation is a result of the nitrosation of desmethyl-diltiazem, a major active metabolite and a known impurity of diltiazem.[3][4] The presence of this N-nitroso compound, even at trace levels, is a significant concern due to the classification of many nitrosamines as probable human carcinogens.[5] Understanding the mechanism of its formation is paramount for developing effective control and mitigation strategies during the manufacturing and storage of diltiazem.
Formation Mechanism of N-nitroso-desmethyl-diltiazem
The formation of N-nitroso-desmethyl-diltiazem involves a two-step process: the generation of the precursor secondary amine, desmethyl-diltiazem, followed by its reaction with a nitrosating agent.
Formation of the Precursor: Desmethyl-diltiazem
Desmethyl-diltiazem, also known as N-monodesmethyl diltiazem or Diltiazem EP Impurity D, is a primary active metabolite of diltiazem.[3][6] It is formed in vivo through the metabolic action of cytochrome P450 enzymes, specifically CYP3A4.[7] In the context of the drug substance, desmethyl-diltiazem can arise from the degradation of diltiazem. The primary degradation pathway is hydrolysis, which leads to the formation of deacetyl N-desmethyl-diltiazem.[1] The presence of the desmethyl impurity itself can be a starting point for the subsequent nitrosation reaction.
Diagram of Diltiazem Metabolism to Desmethyl-diltiazem
Caption: Metabolic conversion of Diltiazem to its desmethyl derivative.
Nitrosation of Desmethyl-diltiazem
The core of the formation mechanism is the reaction between the secondary amine group of desmethyl-diltiazem and a nitrosating agent.[8] This reaction is generally favored under acidic conditions, typically in a pH range of 3-5.[3][9]
The most common nitrosating agents in pharmaceutical manufacturing are derived from nitrite (B80452) salts (e.g., sodium nitrite), which can be present as impurities in excipients.[10][11][12] Under acidic conditions, nitrite is converted to nitrous acid (HNO₂), which can then form various active nitrosating species, such as dinitrogen trioxide (N₂O₃).[3]
General Mechanism of N-Nitrosamine Formation
Caption: Pathway of N-nitroso-desmethyl-diltiazem formation.
Factors Influencing Formation
Several factors can influence the rate and extent of N-nitroso-desmethyl-diltiazem formation:
-
pH: Acidic conditions are generally required to generate the active nitrosating species from nitrite. The optimal pH for the nitrosation of many secondary amines is around 3.4.[2]
-
Temperature: Like most chemical reactions, the rate of nitrosation increases with temperature.[3]
-
Nitrite Concentration: The concentration of residual nitrites in raw materials and excipients is a critical factor. Higher nitrite levels lead to a greater potential for nitrosamine formation.[10][11][12]
-
Presence of Catalysts and Inhibitors: Certain compounds can catalyze or inhibit the nitrosation reaction. For instance, some phenols have been shown to catalyze the reaction, while antioxidants like ascorbic acid can inhibit it.[13][14]
-
Excipients: The choice of excipients can significantly impact nitrosamine formation due to variability in their inherent nitrite content and their influence on the micro-environment pH of the drug product.[10][11][12]
Quantitative Data
While specific kinetic studies on the formation of N-nitroso-desmethyl-diltiazem are not widely available in the public domain, data from studies on other secondary amines can provide valuable insights.
| Parameter | Observation | Reference |
| pH Optimum | The rate of nitrosation of secondary amines is typically maximal at a pH of approximately 3.4. | [2] |
| Temperature Effect | Increased temperature generally accelerates the rate of nitrosamine formation. | [3] |
| Inhibition by Ascorbic Acid | Ascorbic acid has been shown to significantly reduce nitrosamine formation, with reductions of up to 75% observed in model formulations. | [15] |
| Excipient Impact | Changing the supplier of a single excipient can reduce nitrosamine formation by up to 59%, and by up to 89% when changing the three most critical excipients. | [10] |
Experimental Protocol: Quantification of N-nitroso-desmethyl-diltiazem by LC-MS/MS
A validated, sensitive, and specific analytical method is crucial for the detection and quantification of N-nitroso-desmethyl-diltiazem at trace levels. The following protocol is based on a published liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.[1][16]
Materials and Reagents
-
N-nitroso-desmethyl-diltiazem reference standard
-
Diltiazem hydrochloride reference standard
-
Acetonitrile (HPLC grade)
-
Formic acid (AR grade)
-
Water (Ultrapure)
Instrumentation
-
High-Performance Liquid Chromatography (HPLC) system
-
Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source
Chromatographic Conditions
| Parameter | Condition |
| Column | C18 Atlantis T3 (or equivalent) |
| Mobile Phase A | 0.1% Formic acid in water |
| Mobile Phase B | 100% Acetonitrile |
| Flow Rate | 0.5 mL/min |
| Injection Volume | 10 µL |
| Run Time | 24 minutes |
| Gradient | A gradient elution program should be optimized to achieve baseline separation of N-nitroso-desmethyl-diltiazem from diltiazem and other potential impurities. |
Mass Spectrometric Conditions
| Parameter | Condition |
| Ionization Mode | Positive Electrospray Ionization (ESI+) |
| Acquisition Mode | Multiple Reaction Monitoring (MRM) |
| Precursor Ion (m/z) | 429.90 |
| Product Ion (m/z) | 283.25 |
| Interface Voltage | 1.00 kV |
Method Validation
The analytical method should be validated according to ICH guidelines, including specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).[1]
Experimental Workflow for LC-MS/MS Analysis
Caption: Workflow for the quantification of N-nitroso-desmethyl-diltiazem.
Mitigation Strategies
Several strategies can be employed to mitigate the formation of N-nitroso-desmethyl-diltiazem in diltiazem drug substance and product.
Control of Raw Materials and Excipients
-
Nitrite Control: Implementing stringent controls on the nitrite content of all raw materials and excipients is a primary mitigation strategy. Sourcing excipients from suppliers with consistently low nitrite levels can significantly reduce the risk of nitrosamine formation.[10][11][12]
-
Supplier Qualification: A robust supplier qualification program is essential to ensure the quality and consistency of incoming materials.
Formulation and Process Optimization
-
pH Control: Maintaining a pH outside the optimal range for nitrosation (e.g., neutral or basic conditions) during the manufacturing process can significantly slow down the reaction rate.[9][17] However, the stability of the diltiazem drug substance at different pH values must also be considered.[8]
-
Use of Inhibitors: Incorporating antioxidants, such as ascorbic acid (Vitamin C) or alpha-tocopherol (B171835) (Vitamin E), into the formulation can effectively scavenge nitrosating agents and inhibit the formation of nitrosamines.[13][15][18]
Manufacturing Process Controls
-
Temperature Control: Minimizing exposure to high temperatures during manufacturing and storage can help to reduce the rate of nitrosamine formation.
-
Moisture Control: Since water can facilitate the formation of nitrosating agents and the nitrosation reaction, controlling moisture content during manufacturing and in the final drug product is important.[8]
Logical Flow of Mitigation Strategies
Caption: A multi-faceted approach to mitigating nitrosamine formation.
Conclusion
The formation of N-nitroso-desmethyl-diltiazem in diltiazem drug substance is a complex issue that requires a thorough understanding of the underlying chemical mechanisms and influencing factors. The precursor, desmethyl-diltiazem, can arise from the degradation of the active pharmaceutical ingredient. Its subsequent reaction with nitrosating agents, often originating from excipients, leads to the formation of this potentially genotoxic impurity.
A proactive approach that combines rigorous analytical testing with robust mitigation strategies is essential for ensuring the safety and quality of diltiazem products. By controlling the quality of raw materials, optimizing formulation and process parameters, and implementing appropriate manufacturing controls, the risk of N-nitroso-desmethyl-diltiazem formation can be effectively minimized, thereby safeguarding patient health and ensuring regulatory compliance. Further research into the specific reaction kinetics of N-nitroso-desmethyl-diltiazem formation would provide a more quantitative basis for risk assessment and the development of even more effective mitigation strategies.
References
- 1. benchchem.com [benchchem.com]
- 2. freethinktech.com [freethinktech.com]
- 3. orbit.dtu.dk [orbit.dtu.dk]
- 4. chem.libretexts.org [chem.libretexts.org]
- 5. Use of ascorbic acid to inhibit nitrosation: kinetic and mass transfer considerations for an in vitro system - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Formation of nitrosamines in alkaline conditions: a kinetic study of the nitrosation of linear and cyclic secondary amines by nitroalkanes - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
- 7. Nitrosamine Mitigation Case Study: The Importance of Utilizing a... - Ritchie S - 1814759 - Oct 23 2024 [science360.aaps.org]
- 8. impactfactor.org [impactfactor.org]
- 9. Nitrosamine- pH role - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
- 10. Accelerating effect of ascorbic acid on N-nitrosamine formation and nitrosation by oxyhyponitrite - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. Mitigation Strategies for Nitrosamine Drug Substance Related Impurities: Quality and Bioequivalence Considerations for Generic Products - The Center for Research on Complex Generics (CRCG) [complexgenerics.org]
- 12. propharmagroup.com [propharmagroup.com]
- 13. files.isec.pt [files.isec.pt]
- 14. 2024.sci-hub.se [2024.sci-hub.se]
- 15. pubs.acs.org [pubs.acs.org]
- 16. scribd.com [scribd.com]
- 17. Nitrosamine Mitigation Case Study - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
- 18. dsm.com [dsm.com]
